![molecular formula C22H19BrN2O4S B306439 2-{5-[4-(allyloxy)-3-bromobenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide](/img/structure/B306439.png)
2-{5-[4-(allyloxy)-3-bromobenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{5-[4-(allyloxy)-3-bromobenzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-methylphenyl)acetamide is a compound that has been widely studied for its potential applications in scientific research. This compound is also known as BTA-EG6 and has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of BTA-EG6 is not yet fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, BTA-EG6 may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
BTA-EG6 has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes, including histone deacetylases, which are involved in the regulation of gene expression. Additionally, BTA-EG6 has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTA-EG6 in lab experiments is that it has been shown to be relatively non-toxic, making it a safe compound to use in research. Additionally, BTA-EG6 is relatively easy to synthesize, which makes it a cost-effective option for researchers. One limitation of using BTA-EG6 in lab experiments is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on BTA-EG6. One area of research that shows promise is the development of new cancer therapies based on the activity of this compound. Additionally, further research is needed to fully understand the mechanism of action of BTA-EG6 and to identify any potential side effects or limitations of its use. Overall, BTA-EG6 is a promising compound that has the potential to make a significant impact on scientific research in a variety of fields.
Synthesis Methods
The synthesis of BTA-EG6 involves the reaction of 5-(4-allyloxy-3-bromobenzylidene)thiazolidine-2,4-dione with 4-methylphenylacetic acid in the presence of a base. This reaction results in the formation of the final product, BTA-EG6.
Scientific Research Applications
BTA-EG6 has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research for this compound is in the field of cancer research. Studies have shown that BTA-EG6 has the potential to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies.
properties
Molecular Formula |
C22H19BrN2O4S |
---|---|
Molecular Weight |
487.4 g/mol |
IUPAC Name |
2-[(5Z)-5-[(3-bromo-4-prop-2-enoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C22H19BrN2O4S/c1-3-10-29-18-9-6-15(11-17(18)23)12-19-21(27)25(22(28)30-19)13-20(26)24-16-7-4-14(2)5-8-16/h3-9,11-12H,1,10,13H2,2H3,(H,24,26)/b19-12- |
InChI Key |
MRIVCDUNFFSPMF-UNOMPAQXSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C=C3)OCC=C)Br)/SC2=O |
SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)OCC=C)Br)SC2=O |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)OCC=C)Br)SC2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.